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Compound of Interest

Compound Name: KU-0063794

Cat. No.: B1683987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
KU-0063794 is a potent and highly specific inhibitor of the mammalian target of rapamycin

(mTOR), targeting both mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2) with

an IC50 of approximately 10 nM in cell-free assays.[1][2][3] It exhibits over 1000-fold selectivity

against 76 other protein kinases, including phosphoinositide 3-kinases (PI3Ks).[1][2][3] As a

dual mTORC1/mTORC2 inhibitor, KU-0063794 is a valuable tool for dissecting the

physiological roles of the mTOR signaling pathway and for investigating its potential as a

therapeutic target in cancer and other diseases characterized by aberrant mTOR activation.

These application notes provide detailed in vitro protocols for assessing the biological activity

of KU-0063794, including its effects on cell growth, mTOR kinase activity, downstream

signaling pathways, and cell cycle progression.
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Property Value

Chemical Name

5-[2-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-4-(4-

morpholinyl)pyrido[2,3-d]pyrimidin-7-yl]-2-

methoxybenzenemethanol

Molecular Formula C₂₅H₃₁N₅O₄

Molecular Weight 465.54 g/mol

CAS Number 938440-64-3

Purity ≥97% (HPLC)

Solubility Soluble in DMSO (e.g., 10 mM)

Biological Activity
Parameter Value Cell Line/System

IC50 (mTORC1/mTORC2) ~10 nM Cell-free kinase assay

Effective Concentration (S6K1

activity inhibition in cells)
30 nM - 300 nM HEK-293 cells

Effect on Cell Cycle Induces G1 arrest
Mouse Embryonic Fibroblasts

(MEFs)

Signaling Pathway
The mTOR signaling pathway is a critical regulator of cell growth, proliferation, and survival.

KU-0063794 inhibits both mTORC1 and mTORC2, leading to the downstream effects

illustrated below.
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1. Cell Culture & Treatment
with KU-0063794

2. Cell Lysis
(RIPA Buffer)

3. Protein Quantification
(BCA Assay)

4. SDS-PAGE

5. Protein Transfer
(PVDF membrane)

6. Blocking
(5% BSA in TBST)

7. Primary Antibody Incubation
(e.g., p-Akt, p-S6K1, p-4E-BP1)

8. Secondary Antibody Incubation
(HRP-conjugated)

9. Chemiluminescent Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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